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Compound of Interest

Compound Name: 4-Ethyl-2,6-dimethyloctane

Cat. No.: B14547600 Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Ethyl-2,6-dimethyloctane, a

branched-chain alkane. As a Senior Application Scientist, the following sections synthesize its

core chemical identity, structural properties, potential synthetic pathways, and relevant

applications, grounded in established chemical principles. The structure of this document is

designed to logically present the information from fundamental identification to practical

considerations for laboratory and development settings.

Core Compound Identification
The unique identity of any chemical compound begins with its universally recognized

identifiers. 4-Ethyl-2,6-dimethyloctane is registered under the CAS number 62183-52-2.[1][2]

[3] This identifier is crucial for unambiguous database searches and regulatory compliance.

The fundamental properties that define this molecule are summarized below.
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Identifier Value Source

CAS Number 62183-52-2 [1][2][3]

Molecular Formula C₁₂H₂₆ [1][2][3]

IUPAC Name 4-ethyl-2,6-dimethyloctane [3]

Molecular Weight 170.33 g/mol [1][3]

InChIKey
JIOQMQLJPQDNFA-

UHFFFAOYSA-N
[1][2]

These identifiers form the foundational data for any research or development activity involving

this compound.

Molecular Structure and Physicochemical
Properties
4-Ethyl-2,6-dimethyloctane is an acyclic saturated hydrocarbon, commonly known as a

paraffin.[4] Its structure consists of an eight-carbon (octane) backbone, which is the longest

continuous chain of carbon atoms in the molecule.[5] This backbone is substituted with two

methyl groups at positions 2 and 6, and one ethyl group at position 4.[5]

The presence of these alkyl branches significantly influences its physical properties compared

to its linear isomer, n-dodecane. Branched alkanes are generally more thermodynamically

stable than their straight-chain counterparts.[4] This increased stability arises from more

efficient packing and intermolecular forces. As an alkane, it consists entirely of hydrogen and

carbon atoms connected by single bonds, making it a saturated hydrocarbon.[4]

Caption: 2D structure of 4-Ethyl-2,6-dimethyloctane.

Computed Physicochemical Data

While experimental data for properties like boiling and melting points are not readily available,

computational models provide valuable estimates for researchers.
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Property Computed Value Source

XLogP3 5.8 [3]

Exact Mass 170.203450829 Da [1][3]

Topological Polar Surface Area 0 Å² [3]

The high XLogP3 value indicates significant lipophilicity, suggesting low solubility in water and

high solubility in non-polar organic solvents. This is a critical parameter in drug development for

predicting a compound's pharmacokinetic behavior, such as absorption and distribution.

Synthesis and Purification Strategies
While specific, peer-reviewed synthesis routes for 4-Ethyl-2,6-dimethyloctane are not detailed

in the provided search results, general methodologies for constructing complex branched

alkanes can be applied. These methods are foundational in organic chemistry and offer a

logical pathway for its laboratory-scale preparation.

Conceptual Synthetic Workflow

The synthesis of a multi-branched alkane like this often involves the coupling of smaller,

functionalized precursors followed by the removal of functional groups.

Caption: Conceptual workflow for branched alkane synthesis.

Step-by-Step Methodology Explanation:

Carbon Skeleton Assembly (Alkylation/Coupling): The synthesis would likely begin by

constructing the C12 backbone. Methods such as Friedel-Crafts alkylation or the reaction of

organometallic reagents (e.g., Grignard or organolithium reagents) with appropriate alkyl

halides or carbonyl compounds are standard practice.[6] For instance, a strategy could

involve the alkylation of a ketone precursor with an ethyl-containing nucleophile to install the

branch at the C4 position.[7]

Removal of Functional Groups (Reduction): Once the carbon skeleton is assembled, any

remaining functional groups (like hydroxyl or carbonyl groups) must be removed to yield the

final alkane. A common and effective method is catalytic hydrogenation, where the
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intermediate is reacted with hydrogen gas (H₂) over a metal catalyst like palladium (Pd) or

nickel (Ni).[6] This process saturates any double bonds and reduces oxygen-containing

functional groups.

Purification: Post-synthesis, the crude product will be a mixture of the target compound,

unreacted starting materials, and by-products. Due to the non-polar nature and likely high

boiling point of 4-Ethyl-2,6-dimethyloctane, two primary purification techniques are viable:

Fractional Distillation: This is effective for separating compounds with different boiling

points and is suitable for larger scale purification.[7]

Column Chromatography: For achieving high purity on a research scale, column

chromatography using a non-polar stationary phase like silica gel and a non-polar eluent

(e.g., hexane) would be the method of choice to separate the target alkane from more

polar impurities.[7]

Applications and Relevance in Drug Development
Specific applications for 4-Ethyl-2,6-dimethyloctane are not widely documented. However, the

properties of branched alkanes provide context for their potential utility in industrial and

pharmaceutical settings.

Solvents and Excipients: The carbon backbone of organic molecules is fundamental in

pharmaceuticals.[8] Highly branched, lipophilic alkanes can serve as non-polar solvents or

as excipients in drug formulations. Their role would be to dissolve or stabilize highly lipophilic

active pharmaceutical ingredients (APIs) that have poor water solubility.[8]

Chemical Intermediates: Branched alkanes can serve as starting materials or intermediates

in the synthesis of more complex molecules.[6] Through controlled functionalization reactions

(e.g., halogenation), specific positions on the alkane chain can be activated for further

chemical modification.

Fuel and Lubricant Additives: The structural features of 4-Ethyl-2,6-dimethyloctane,

particularly its branching, are desirable in fuels to increase the octane rating and prevent

engine knocking.[6]
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Reference Compounds: In analytical chemistry, pure, well-characterized hydrocarbons are

often used as reference standards in techniques like gas chromatography-mass

spectrometry (GC-MS) for the analysis of complex hydrocarbon mixtures.

While direct biological activity of such a simple alkane is unlikely, its role as a component in a

final drug product formulation is plausible. For example, semifluorinated alkanes (SFAs), which

share the alkane backbone, are used as carriers for lipophilic drugs in ophthalmology.[9] This

demonstrates the principle of using inert, non-polar compounds as delivery vehicles.

Safety and Handling
No specific safety data sheet (SDS) for 4-Ethyl-2,6-dimethyloctane was found. However,

based on the properties of similar C10-C13 branched alkanes, the following safety protocols

should be observed.

Flammability: The compound should be treated as a flammable liquid.[10][11] Keep away

from heat, sparks, open flames, and other ignition sources.[10][11] Containers should be

properly grounded and bonded to prevent static discharge.[11]

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses,

chemical-resistant gloves, and a lab coat.[10] Handle in a well-ventilated area or a chemical

fume hood to avoid inhalation of vapors.[11]

First Aid:

Skin Contact: Wash off immediately with plenty of water. If skin irritation occurs, seek

medical advice.[10][12]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and get

medical attention.[10]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Call a physician if you

feel unwell.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][12]
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It is imperative to consult a specific and verified Safety Data Sheet for the compound before

any experimental work is undertaken.

Conclusion
4-Ethyl-2,6-dimethyloctane, identified by CAS number 62183-52-2, is a structurally defined

branched alkane. While specific experimental data and direct applications are sparse in

publicly available literature, its properties can be reliably inferred from the principles of organic

chemistry and data on analogous compounds. For researchers and drug development

professionals, its high lipophilicity and status as a saturated hydrocarbon make it a candidate

for investigation as a non-polar solvent, a formulation excipient for poorly soluble drugs, or a

synthetic intermediate. Its synthesis can be achieved through established organic

methodologies, and its handling requires adherence to standard safety protocols for flammable

liquid hydrocarbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_6-dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_6-dimethyloctane
https://en.wikipedia.org/wiki/Alkane
https://brainly.com/question/62781324
https://www.smolecule.com/products/s15128691
https://www.evitachem.com/product/evt-15591518
https://www.reachemchemicals.com/blog/the-role-of-organic-chemistry-in-pharmaceuticals/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10146824/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10146824/
https://www.fishersci.dk/store/msds?partNumber=11497134&countryCode=DK&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21646~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2015:49:08~~2%207-Dimethyloctane~~
https://www.fishersci.com/store/msds?partNumber=AAB21554&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b14547600#4-ethyl-2-6-dimethyloctane-cas-number
https://www.benchchem.com/product/b14547600#4-ethyl-2-6-dimethyloctane-cas-number
https://www.benchchem.com/product/b14547600#4-ethyl-2-6-dimethyloctane-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14547600?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14547600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14547600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

